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Compound of Interest

Compound Name: Octyltriethoxysilane

Cat. No.: B1682538

Introduction

The functionalization of nanoparticles with octyltriethoxysilane (OTES) is a robust and widely
adopted method to transform hydrophilic nanoparticles into hydrophobic materials. This surface
modification is critical for a multitude of applications across various scientific fields. The
process involves the covalent grafting of octylsilane molecules onto the nanopatrticle surface,
which typically bears hydroxyl (-OH) groups. The reaction proceeds via the hydrolysis of the
ethoxy groups of OTES to form reactive silanol groups, which then condense with the surface
hydroxyls on the nanoparticle. This creates a stable, hydrophobic alkyl chain coating.

This modification is essential for improving the dispersion of nanoparticles in non-polar solvents
and polymer matrices, preventing agglomeration, and tailoring the surface properties for
specific interactions.[1] The resulting hydrophobicity is crucial for applications such as creating
self-cleaning and anti-corrosion surfaces, enhancing oil recovery, developing advanced drug
delivery systems for hydrophobic molecules, and fabricating high-performance polymer
nanocomposites.[2][3]

Key Applications

« Drug Delivery: Hydrophobic nanoparticles can serve as carriers for poorly water-soluble
drugs, enhancing their bioavailability and enabling targeted delivery.[2][4]

e Polymer Nanocomposites: OTES-functionalized nanoparticles exhibit improved dispersion in
polymer matrices, leading to enhanced mechanical and thermal properties of the composite
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material.[3]

e Environmental Remediation: The hydrophobic surface is effective for oil-water separation

and can be used in membranes and sorbents for environmental cleanup.[5]

o Advanced Coatings: Used to create superhydrophobic surfaces with applications in anti-

icing, anti-corrosion, and UV-filtering cosmetics.[6][7]

o Enhanced Oil Recovery: Functionalized nanoparticles can alter the wettability of reservoir

rocks, improving oil displacement efficiency.[8]

Quantitative Data Summary

The effectiveness of OTES functionalization is quantified by measuring changes in the

physicochemical properties of the nanoparticles.

Table 1: Effect of OTES Functionalization on Nanoparticle Hydrophobicity

. WCA after
. Initial Water .
Nanoparticle OTES Silane:Nanopa
Contact Angle . L . . Reference
Type Functionalizati rticle Ratio
(WCA)
on
Silica 0° .
. o 150.6° + 6.6° Not specified
Nanoparticles (Hydrophilic)
Silica
) 0° (Hydrophilic) 144.1° to 158.1° 5 to 200 plL/g
Nanoparticles
ZnO N 142° + 5° (with _
) Not specified Not specified [7]
Nanoparticles ODTES?)
PVDF
. _ 0.5% to 5%
Nanofibers with 149.8° 160.1° N [5]
) additive amount
SiO2 NPs

*ODTES (octadecyltriethoxysilane) has a longer alkyl chain but demonstrates a similar

hydrophobic effect.
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Table 2: Impact of OTES Functionalization on Physicochemical Properties

] Value Before Value After
Nanoparticle . L . L
Property T Functionalizati Functionalizati Reference
e
o on on

Particle Size .

] Silica
(Hydrodynamic . 277 nm 150 - 194 nm [9]

_ Nanoparticles

Diameter)

| pH at Point of Zero Charge (pHpzc) | Silica Nanoparticles | ~pH 2-4 | ~pH 6.01 |[4] |

Table 3: Application-Specific Performance Data

o Nanoparticle .
Application Metric Value Reference
System

| Drug Loading | SPIONSs functionalized with OTES | Ciprofloxacin Loading | 87.83 mg/g |[4] |
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Caption: Experimental workflow for nanopatrticle functionalization with OTES.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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